Methanethione, 1-piperazinyl[2-(trifluoromethyl)phenyl]-

• Molecular Formula: C12H13F3N2S
• Molecular Weight: 274.31 g/mol
• IUPAC Name: piperazin-1-yl-[2-(trifluoromethyl)phenyl]methanethione
• InChI: InChI=1S/C12H13F3N2S/c13-12(14,15)10-4-2-1-3-9(10)11(18)17-7-5-16-6-8-17/h1-4,16H,5-8H2
• InChI Key: XCUUPNXLEWJEKY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=S)C2=CC=CC=C2C(F)(F)F

Description

Methanethione, 1-piperazinyl[2-(trifluoromethyl)phenyl]- is a useful research compound. Its molecular formula is C12H13F3N2S and its molecular weight is 274.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methanethione, 1-piperazinyl[2-(trifluoromethyl)phenyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methanethione, 1-piperazinyl[2-(trifluoromethyl)phenyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 4-(2-trifluoromethylthiobenzoyl)piperazine-1-carboxylic acid tert-butyl ester (2.1 g, 5.61 mmol) in dichloromethane and trifluoroacetic acid (30 mL, 2:1) was stirred at ambient temperature overnight, the solvents were removed by evaporation. The residue was dissolved in ethyl acetate, and washed with aqueous saturated NaHCO3 and brine, dried over anhydrous Na2SO4 and concentrated to give piperazin-1-yl-(2-trifluoromethylphenyl)methanethione (1.47 g, 5.36 mmol) which was used directly for next step without further purification.